4-{[5-(Aminomethyl)-1,6-diethyl-1H-pyrazolo[3,4-b]pyridin-4-yl]amino}-1-piperidinecarboxamide

• Molecular Formula: C17H27N7O
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 4-[[5-(aminomethyl)-1,6-diethylpyrazolo[3,4-b]pyridin-4-yl]amino]piperidine-1-carboxamide
• InChI: InChI=1S/C17H27N7O/c1-3-14-12(9-18)15(13-10-20-24(4-2)16(13)22-14)21-11-5-7-23(8-6-11)17(19)25/h10-11H,3-9,18H2,1-2H3,(H2,19,25)(H,21,22)
• InChI Key: YYOJTIHAFYKHRV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C2C=NN(C2=N1)CC)NC3CCN(CC3)C(=O)N)CN

Description

4-{[5-(Aminomethyl)-1,6-diethyl-1H-pyrazolo[3,4-b]pyridin-4-yl]amino}-1-piperidinecarboxamide is a useful research compound. Its molecular formula is C17H27N7O and its molecular weight is 345.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10% Palladium on carbon (0.65 g), in a flask flushed with nitrogen, was treated with water (about 2 ml), ethanol (20 ml) and a suspension of 4-{[5-(azidomethyl)-1,6-diethyl-1H-pyrazolo[3,4-b]pyridin-4-yl]amino}-1-piperidinecarboxamide (4.1 g, 11.0 mmol, e.g. which can be as prepared in Intermediate 16) in ethanol (100 ml). Additional ethanol (200 ml) was used to wash the suspension into the flask. The suspension was stirred under an atmosphere of hydrogen for 21 hours. The mixture was filtered through celite to remove catalyst, and the filtrate was evaporated to dryness to give the title compound as a grey foam (3.8 g). LCMS m/z 346 [MH+]; TRET=about 1.66 min.